(2-Bromo-5-trifluoromethyl-benzyl)-ethyl-amine

• IUPAC Name: N-[[2-bromo-5-(trifluoromethyl)phenyl]methyl]ethanamine
• InChI: InChI=1S/C10H11BrF3N/c1-2-15-6-7-5-8(10(12,13)14)3-4-9(7)11/h3-5,15H,2,6H2,1H3
• InChI Key: RXDHNTPSESXLJK-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1=C(C=CC(=C1)C(F)(F)F)Br
• Molecular Formula: C10H11BrF3N
• DSSTOX Substance ID: DTXSID101216021
• Molecular Weight: 282.10 g/mol
• CAS No.: 1175526-32-5

Description

(2-Bromo-5-trifluoromethyl-benzyl)-ethyl-amine is a useful research compound. Its molecular formula is C10H11BrF3N and its molecular weight is 282.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

2-Bromo-5-(trifluoromethyl)benzaldehyde (20 g, 79.1 mmol), ethylamine (2M in MeOH; 59.3 mL, 118.6 mmol), and sodium cyanoborohydride (7.45 g, 118.6 mmol) were combined in MeOH (200 mL). Acetic acid (6.79 mL, 118.6 mmol) was added, and the reaction was stirred at room temperature overnight. The mixture was concentrated and partitioned between CH2Cl2 and H2O. The aqueous layer was separated and extracted twice with CH2Cl2, and the combined organic layers were dried over Na2SO4 and concentrated to give (2-bromo-5-trifluoromethyl-benzyl)-ethyl-amine.

Synthesis routes and methods II

Procedure details

Prepared according to the procedure described in Example 33, Step 4, using the following starting materials: 2-bromo-5-(trifluoromethyl)benzaldehyde and ethylamine (2M in THF).